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Compound of Interest

Compound Name: 5-Phenyllevulinic acid

Cat. No.: B15618739 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Phenyllevulinic acid, also known as 5-oxo-5-phenylpentanoic acid, is a keto acid of interest

in various fields of chemical and biomedical research. Its structural similarity to endogenous

compounds, particularly 5-aminolevulinic acid (5-ALA), suggests potential applications in areas

such as photodynamic therapy (PDT) and as a building block in organic synthesis.

Understanding the physicochemical properties of 5-phenyllevulinic acid is paramount for its

effective utilization in research and development. These properties govern its solubility,

absorption, distribution, metabolism, and excretion (ADME) profile, as well as its reactivity and

formulation characteristics.

This technical guide provides a comprehensive overview of the known physicochemical

properties of 5-phenyllevulinic acid. Due to the limited availability of direct experimental data

for this specific compound, this guide also includes comparative data for the structurally related

and extensively studied compound, 5-aminolevulinic acid, to provide a broader context for

researchers. Furthermore, this guide outlines general experimental protocols for determining

key physicochemical parameters and visualizes relevant biological pathways and experimental

workflows.
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The quantitative physicochemical data for 5-phenyllevulinic acid is not extensively reported in

publicly available literature. The following table summarizes the available information. For

comparative purposes, a table with the properties of the related compound 5-aminolevulinic

acid is also provided.

Table 1: Physicochemical Properties of 5-Phenyllevulinic Acid

Property Value Source

Molecular Formula C₁₁H₁₂O₃ -

Molecular Weight 192.21 g/mol -

CAS Number 1501-05-9 -

Solubility DMSO: 1 mg/mL [1]

Table 2: Physicochemical Properties of 5-Aminolevulinic Acid (for comparison)

Property Value Source

Melting Point 156-158 °C [2]

Solubility Very soluble in water [2]

logP -1.5 [2]

pKa Not readily available [3][4]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 5-phenyllevulinic
acid are not widely published. However, general methodologies for determining the key

physicochemical properties of organic acids are well-established.

General Experimental Workflow for Physicochemical
Characterization of a Solid Organic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15618739?utm_src=pdf-body
https://www.benchchem.com/product/b15618739?utm_src=pdf-body
https://www.mdpi.com/1420-3049/16/5/4140
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.guidechem.com/encyclopedia/4-oxo-5-phenylpentanoic-acid-e-dic436048.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxo-5-phenylpentanoate
https://www.benchchem.com/product/b15618739?utm_src=pdf-body
https://www.benchchem.com/product/b15618739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for determining the fundamental

physicochemical properties of a solid organic acid like 5-phenyllevulinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15618739?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618739?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/16/5/4140
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.guidechem.com/encyclopedia/4-oxo-5-phenylpentanoic-acid-e-dic436048.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxo-5-phenylpentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxo-5-phenylpentanoate
https://www.benchchem.com/product/b15618739#physicochemical-properties-of-5-phenyllevulinic-acid
https://www.benchchem.com/product/b15618739#physicochemical-properties-of-5-phenyllevulinic-acid
https://www.benchchem.com/product/b15618739#physicochemical-properties-of-5-phenyllevulinic-acid
https://www.benchchem.com/product/b15618739#physicochemical-properties-of-5-phenyllevulinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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